Cas no 874279-60-4 (benzyl (3S,5S)-3,5-dimethylpiperazine-1-carboxylate)

benzyl (3S,5S)-3,5-dimethylpiperazine-1-carboxylate structure
874279-60-4 structure
Product Name:benzyl (3S,5S)-3,5-dimethylpiperazine-1-carboxylate
CAS No:874279-60-4
MF:C14H20N2O2
MW:248.320803642273
MDL:MFCD27988069
CID:1891455
PubChem ID:58592885
Update Time:2024-10-26

benzyl (3S,5S)-3,5-dimethylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazinecarboxylic acid, 3,5-dimethyl-, phenylmethyl ester,(3S,5S)-
    • (3S,5S)-Benzyl 3,5-dimethylpiperazine-1-carboxylate
    • benzyl (3S,5S)-3,5-dimethylpiperazine-1-carboxylate
    • SB22986
    • 874279-60-4
    • AKOS025289900
    • (3S,5S)-Benzyl3,5-dimethylpiperazine-1-carboxylate
    • CS-0049884
    • MFCD27988069
    • SCHEMBL13384650
    • AS-34847
    • ZJB27960
    • MDL: MFCD27988069
    • Inchi: 1S/C14H20N2O2/c1-11-8-16(9-12(2)15-11)14(17)18-10-13-6-4-3-5-7-13/h3-7,11-12,15H,8-10H2,1-2H3/t11-,12-/m0/s1
    • InChI Key: XYDSFNOXAYIVAR-RYUDHWBXSA-N
    • SMILES: O(CC1C=CC=CC=1)C(N1C[C@H](C)N[C@@H](C)C1)=O

Computed Properties

  • Exact Mass: 248.152477885g/mol
  • Monoisotopic Mass: 248.152477885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 41.6

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 364.6±30.0 °C at 760 mmHg
  • Flash Point: 174.3±24.6 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

benzyl (3S,5S)-3,5-dimethylpiperazine-1-carboxylate Security Information

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